3-{5-[(2,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(2,5-dimethylphenoxy)methyl]-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H15N3O2/c1-11-5-6-12(2)14(8-11)20-10-15-18-16(19-21-15)13-4-3-7-17-9-13/h3-9H,10H2,1-2H3
• InChI Key: BNGVTRWPELQGMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

3-{5-[(2,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DPO and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of DPO is not well understood. However, it is believed that DPO acts as a charge transport material in organic electronic devices. DPO has been shown to exhibit high charge mobility, which is essential for efficient charge transport in OFETs.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of DPO. However, it has been shown to be non-toxic and non-carcinogenic, making it a safe compound for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPO is its excellent charge transport properties, which make it a potential candidate for use in organic electronic devices. However, one of the limitations of DPO is its low solubility in common organic solvents, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on DPO. One potential direction is the development of new synthesis methods that can improve the yield and purity of DPO. Another direction is the investigation of the mechanism of action of DPO in organic electronic devices. Additionally, further research is needed to explore the potential applications of DPO in other fields of scientific research.

Synthesis Methods

The synthesis of DPO can be achieved through various methods. One of the most common methods is the reaction between 2,5-dimethylphenol and 2-chloromethyl-5-nitropyridine in the presence of sodium hydride. The reaction results in the formation of 5-(2,5-dimethylphenoxy)methyl-2-chloro-5-nitropyridine, which is then treated with sodium azide to form DPO.

Scientific Research Applications

DPO has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of DPO is in the field of organic electronics. DPO has been shown to exhibit excellent charge transport properties, making it a potential candidate for use in organic electronic devices such as organic field-effect transistors (OFETs).